Cas no 114322-16-6 (1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride)

• Product Name: 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride
• CAS No: 114322-16-6
• MF: C₇H₆ClN₃O₂S
• MW: 231.659438610077
• MDL: MFCD19201116
• CID: 3632887
• PubChem ID: 14750019
• Update Time: 2025-10-29

1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-7-sulfonyl chloride, 1-methyl-
• 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride
• AKOS006333708
• 114322-16-6
• 1-methyl-1H-benzotriazole-7-sulfonyl chloride
• 3-methyl-1,2,3-benzotriazole-4-sulfonyl chloride
• SCHEMBL9819426
• WRXUHCLJFZAIPY-UHFFFAOYSA-N
• 3-methylbenzotriazole-4-sulfonyl chloride
• 1-methyl-1H-1,2,3-benzotriazole-7-sulfonylchloride
• EN300-817935
• 862-092-6

• MDL： MFCD19201116
• Inchi： 1S/C7H6ClN3O2S/c1-11-7-5(9-10-11)3-2-4-6(7)14(8,12)13/h2-4H,1H3
• InChI Key： WRXUHCLJFZAIPY-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C=1N(C)N=N2)(=O)=O

Computed Properties

• Exact Mass: 230.9869253g/mol
• Monoisotopic Mass: 230.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride

Comprehensive Overview of 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride (CAS No. 114322-16-6)

1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride (CAS No. 114322-16-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatile applications in agrochemicals, corrosion inhibitors, and UV stabilizers. The presence of the sulfonyl chloride group enhances its reactivity, making it a valuable building block for constructing complex molecules.

In recent years, the demand for 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride has surged due to its role in developing high-performance materials and fine chemicals. Researchers and industries are increasingly exploring its potential in click chemistry and bioconjugation, aligning with the growing trend of sustainable and efficient synthetic methodologies. The compound’s unique structure allows for selective modifications, catering to applications in drug discovery and material science.

One of the key advantages of CAS No. 114322-16-6 is its compatibility with modern green chemistry principles. As industries shift toward eco-friendly processes, this compound’s efficiency in low-waste reactions positions it as a preferred choice. Its stability under controlled conditions further supports its use in high-throughput screening and combinatorial chemistry, addressing the need for rapid and scalable synthesis in R&D.

The synthesis of 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride involves precise steps to ensure high purity and yield. Advanced analytical techniques such as NMR spectroscopy and HPLC are employed to validate its structural integrity. This rigorous quality control meets the stringent requirements of pharmaceutical and specialty chemical industries, where trace impurities can significantly impact performance.

From a commercial perspective, CAS No. 114322-16-6 is gaining traction in niche markets, particularly in electronic materials and coatings. Its ability to act as a crosslinking agent or functional modifier makes it indispensable in formulating advanced polymers. Additionally, its role in photoresist development highlights its relevance in the semiconductor industry, a sector experiencing exponential growth.

Safety and handling protocols for 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride emphasize proper storage in anhydrous environments to prevent hydrolysis. While it is not classified as hazardous under standard regulations, adherence to Good Laboratory Practices (GLP) ensures optimal handling. This aligns with the broader industry focus on occupational safety and regulatory compliance.

In conclusion, 1-methyl-1H-1,2,3-benzotriazole-7-sulfonyl chloride (CAS No. 114322-16-6) stands out as a multifunctional compound with expanding applications. Its synergy with cutting-edge research trends and industrial needs underscores its importance in modern chemistry. As innovation continues, this compound is poised to play a pivotal role in shaping future technological advancements.